Cas no 1806931-63-4 (6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol
• CAS No: 1806931-63-4
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4884525
• Update Time: 2025-06-08

6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol

• Inchi： 1S/C8H9F3N2O/c9-7(10)6-4(3-14)1-5(2-12)13-8(6)11/h1,7,14H,2-3,12H2
• InChI Key： LGHRWYPGUIXOMX-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(CO)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol

Comprehensive Overview of 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol (CAS No. 1806931-63-4)

The compound 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol (CAS No. 1806931-63-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring difluoromethyl and aminomethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine and sustainable agriculture.

In the pharmaceutical industry, 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol is explored for its potential in drug discovery, particularly in targeting kinase pathways and GPCRs (G-protein-coupled receptors). Its fluoropyridine core enhances metabolic stability and bioavailability, addressing a common challenge in oral drug formulations. Recent studies highlight its utility in designing next-generation therapeutics for inflammatory and neurodegenerative diseases, topics frequently searched in AI-driven drug development platforms.

From an agrochemical perspective, this compound's difluoromethyl group contributes to its efficacy as a pesticide intermediate. With growing global emphasis on eco-friendly crop protection, researchers are investigating its derivatives for low-toxicity fungicides and herbicides. The fluorine atoms in its structure improve target specificity, reducing environmental impact—a key concern in sustainable farming discussions. This aligns with frequent search queries like "green chemistry in agriculture" and "fluorine-based agrochemicals."

The synthesis of CAS No. 1806931-63-4 involves multi-step organofluorine chemistry, a field gaining traction due to fluorine's role in enhancing compound properties. Advanced techniques like flow chemistry and catalytic fluorination are being optimized for its production, reflecting industry shifts toward process intensification. These methods address scalability challenges while minimizing waste, resonating with circular economy principles often searched by chemical engineers.

Analytical characterization of this compound employs NMR spectroscopy (particularly 19F-NMR) and high-resolution mass spectrometry, ensuring purity for sensitive applications. Its crystalline form has been studied via X-ray diffraction, revealing intermolecular interactions critical for co-crystal design—a trending topic in pharmaceutical formulation forums. Such data supports its integration into solid-state chemistry research, another frequently searched academic niche.

Regulatory aspects of 6-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-methanol comply with REACH and FDA guidelines for novel compounds. Its environmental fate is studied through QSAR modeling, addressing persistence and biodegradability concerns—topics highly relevant to ESG (Environmental, Social, and Governance) frameworks in chemical manufacturing. This positions the compound favorably in corporate sustainability discussions, a major focus area for industry stakeholders.

Future research directions may explore its metal-organic framework (MOF) applications or photopharmacology potential, where light-activated derivatives could enable spatiotemporal control in therapeutics. Such innovations align with cutting-edge chemistry searches and interdisciplinary material science trends. As demand grows for tailor-made fluorinated building blocks, CAS No. 1806931-63-4 stands out as a promising candidate for high-value chemical synthesis across multiple industries.